Cas no 39513-23-0 (5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 39513-23-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1019069
• Update Time: 2025-05-19

5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-ethyl-1,3-dihydro-(9CI)
• 5-ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 6-ethyl-1H-1,3-benzodiazol-2-ol
• NE58028
• 5-ethyl-1H-benzo[d]imidazol-2(3H)-one
• Z1766245361
• 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

• Inchi： 1S/C9H10N2O/c1-2-6-3-4-7-8(5-6)11-9(12)10-7/h3-5H,2H2,1H3,(H2,10,11,12)
• InChI Key： HWRRSXCQVCFEOC-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(CC)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Additional information on 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

Introduction to 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 39513-23-0)

5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one, identified by its CAS number 39513-23-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazolone class, a structural motif known for its broad spectrum of biological activities. The presence of an ethyl substituent at the 5-position and the dihydrobenzodiazole core contribute to its unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The molecular structure of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one consists of a seven-membered aromatic ring fused with a nitrogen-containing heterocycle. This configuration is typical of benzodiazolone derivatives and is associated with various pharmacological effects, including anxiolytic, sedative, and muscle relaxant activities. The ethyl group at the 5-position enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing new benzodiazolone derivatives with improved pharmacokinetic properties and reduced side effects. 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitution and cyclization reactions, which are crucial for constructing more intricate scaffolds.

One of the most compelling aspects of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is its role in the development of potential treatments for neurological disorders. The benzodiazolone core is known to interact with gamma-aminobutyric acid (GABA) receptors, which are central to the modulation of neuronal excitability. This interaction has led to investigations into its potential applications in managing conditions such as epilepsy, anxiety disorders, and sleep disturbances. Recent studies have highlighted the compound's ability to modulate GABAergic transmission without causing excessive sedation or tolerance, which are common concerns with traditional benzodiazepines.

The synthesis of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one typically involves multi-step organic reactions that require precise control over reaction conditions. The key steps often include condensation reactions between appropriate precursors followed by cyclization to form the benzodiazolone ring system. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques have been employed to introduce the dihydro moiety into the structure while maintaining high yields and purity.

From a computational chemistry perspective, 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how structural modifications can influence potency and selectivity. For example, computational analysis has revealed that subtle changes in the substituent patterns can significantly alter the compound's affinity for GABA receptors. This knowledge is crucial for designing next-generation benzodiazolone derivatives with enhanced therapeutic profiles.

The pharmacological evaluation of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has involved both in vitro and in vivo assays. In vitro studies have demonstrated its ability to bind to GABA receptors with high affinity and modulate their function. In vivo studies have shown promising results in animal models of anxiety and seizure disorders. These findings have laid the groundwork for further clinical investigations to assess its efficacy and safety in human populations.

One notable feature of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is its potential as a lead compound for structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological properties. This approach has led to the discovery of novel benzodiazolone derivatives that exhibit enhanced efficacy while minimizing side effects such as dependence and withdrawal symptoms.

The industrial significance of 5-Ethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one cannot be overstated. Its synthesis provides a valuable platform for pharmaceutical companies looking to develop new treatments for neurological disorders. The compound's well-characterized chemical properties make it an attractive candidate for further development into marketable drugs. As research continues to uncover new applications for this molecule, it is likely that 5-Ethyl-2,3-dihydro-1H-1, 3-benzodiazol > will play an increasingly important role in addressing unmet medical needs.